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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985 Get Quote

Cresol Red Indicator: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Cresol Red as a pH indicator, with a

special focus on correcting for salt effects in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Cresol Red and how does it work as a pH indicator?

A1: Cresol Red is a sulfonephthalein dye that functions as a pH indicator by changing color in

response to changes in the hydrogen ion concentration of a solution.[1] Structurally, it is o-

cresolsulfonephthalein. Like other pH indicators, Cresol Red is a weak acid where the

protonated (acidic) and deprotonated (basic) forms have different colors.[1] In solution, an

equilibrium exists between these two forms. As the pH of the solution changes, the equilibrium

shifts, leading to a visible color change. Cresol Red has two pH transition ranges: pH 0.2 to

1.8 (orange to yellow) and pH 7.2 to 8.8 (yellow to reddish-purple).

Q2: What are "salt effects" and why do they affect my pH measurements with Cresol Red?

A2: "Salt effects," also known as the "salt error," refer to the influence of the ionic strength of a

solution on pH measurements. In solutions with high salt concentrations, the interactions

between the ions of the salt and the indicator molecules can alter the indicator's apparent acid

dissociation constant (pKa). This change in pKa means that the indicator will change color at a
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different pH than it would in a solution without salt, leading to inaccurate pH readings if not

corrected for. The presence of salts can also affect the activity of hydrogen ions, which is what

is being measured.

Q3: How can I tell if my Cresol Red pH measurements are being affected by salt?

A3: If you are working with solutions of high ionic strength, such as seawater, brines, or certain

biological buffers, it is very likely that your measurements are subject to salt effects. A common

sign is a discrepancy between the pH measured with Cresol Red (or another indicator) and a

calibrated pH electrode, especially if the electrode itself has been calibrated with low ionic

strength buffers. Systematic errors in pH readings that correlate with the salinity of your

samples are a strong indicator of salt effects.

Q4: Can I use Cresol Red for pH measurements in seawater?

A4: Yes, Cresol Red is a suitable indicator for spectrophotometric pH measurements in

seawater, particularly in the pH range of 7.2 to 8.8.[1] However, to obtain accurate results, it is

crucial to correct for the effects of salinity and temperature on the indicator's properties.[2][3]

Q5: Are there different grades of Cresol Red, and does purity matter?

A5: Yes, Cresol Red is available in different grades, and purity is critical for accurate

spectrophotometric pH measurements. Impurities can have their own absorbance

characteristics, which can interfere with the absorbance readings of the indicator and lead to

significant errors in the calculated pH. For high-precision work, it is recommended to use

purified Cresol Red.

Troubleshooting Guide
Problem: The pH values I'm getting with Cresol Red in my saline samples seem incorrect and

are inconsistent with other measurement methods.

Possible Cause 1: Salt Effect Interference.

Solution: The pKa of Cresol Red is dependent on the salinity and temperature of the

sample. You must use a correction algorithm that accounts for these parameters. For
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accurate measurements in saline water, the following equation, adapted from Patsavas,

Byrne, & Liu (2013), should be used for spectrophotometric measurements:

pH = -log(K₂' * e₂') + log((R - e₁') / (1 - R * (e₃'/e₂')))

where R is the ratio of the absorbances at two wavelengths (typically 573 nm and 433

nm), and K₂', e₁', e₂', and e₃' are parameters that depend on temperature and salinity.[2][3]

Refer to the Experimental Protocols section for a detailed methodology on how to apply

these corrections.

Possible Cause 2: Indicator Impurity.

Solution: Commercial preparations of Cresol Red can contain impurities that absorb light

at the same wavelengths as the indicator, leading to erroneous pH values. If you suspect

this is an issue, consider the following:

Purchase high-purity Cresol Red from a reputable supplier.

If possible, purify the Cresol Red indicator solution using a method such as flash

chromatography.

Possible Cause 3: Incorrect Wavelengths for Absorbance Measurement.

Solution: For Cresol Red, the absorbance maxima for the acidic (HI⁻) and basic (I²⁻)

forms are typically around 433 nm and 573 nm, respectively.[4] Ensure your

spectrophotometer is set to these wavelengths for measuring the absorbance ratio R.

Using incorrect wavelengths will lead to inaccurate R values and consequently incorrect

pH calculations.

Possible Cause 4: Temperature Fluctuations.

Solution: The dissociation of Cresol Red is temperature-dependent. Ensure that the

temperature of your samples is accurately measured and stable during the

spectrophotometric reading. This measured temperature must be used in the correction

equations.
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The following tables summarize the parameters required for the salt correction of Cresol Red
pH measurements in saline solutions, based on the work of Patsavas, Byrne, & Liu (2013).[2]

[3] These parameters are for use in the equation provided in the troubleshooting section.

Table 1: Parameters for the Calculation of -log(K₂' * e₂')

Parameter Equation

a
-859.326051 + 0.14616 * S + 7.81164 x 10⁻⁴ *

S²

b 22969.9366 + 8.04468 * S - 0.20512 * S²

c 152.209523 - 0.0317821 * S

d 0.259915

-log(K₂' * e₂') a + b/T + c * ln(T) - d * T

T = Temperature in Kelvin, S = Salinity

Table 2: Molar Absorptivity Ratios (e₁' and e₃'/e₂')

Parameter Equation

e₁' -0.00413 + 1.814 x 10⁻⁵ * T

e₃'/e₂'
-0.021683 + 1.8107 x 10⁻⁴ * T + 3.163 x 10⁻⁵ *

(S - 35)

T = Temperature in Kelvin, S = Salinity

Experimental Protocols
Protocol 1: Spectrophotometric pH Measurement with Salt Correction

Sample Preparation:

Collect the saline water sample, ensuring minimal air-water gas exchange.
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Allow the sample to reach a stable, known temperature (T). Measure the temperature to a

precision of at least ±0.1°C.

Determine the salinity (S) of the sample using a calibrated salinometer.

Spectrophotometer Setup:

Set up a spectrophotometer with a thermostatted cuvette holder.

Set the wavelengths for absorbance measurements to 433 nm and 573 nm.

Blank Measurement:

Fill a cuvette with the saline water sample (without the indicator).

Place the cuvette in the spectrophotometer and record the absorbance at both

wavelengths. This is your blank reading.

Indicator Addition and Measurement:

Add a small, precise volume of purified Cresol Red indicator solution to the sample in the

cuvette. Mix thoroughly but gently.

Place the cuvette back into the spectrophotometer and record the absorbance at 433 nm

(A₄₃₃) and 573 nm (A₅₇₃).

Calculation of Absorbance Ratio (R):

Subtract the blank absorbances from the sample absorbances at each wavelength.

Calculate the absorbance ratio: R = A₅₇₃ / A₄₃₃.

pH Calculation with Salt Correction:

Using the measured temperature (T, in Kelvin) and salinity (S), calculate the parameters a,

b, c, d, e₁', and e₃'/e₂' using the equations in Tables 1 and 2.

Calculate -log(K₂' * e₂').
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Substitute all calculated values into the full pH equation to determine the salt-corrected pH

of your sample.
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Caption: Workflow for correcting salt effects on Cresol Red pH measurements.
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Caption: Relationship between environmental factors and pH measurement accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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